SGC 707
Description
Potent allosteric inhibitor of protein arginine methyltransferase 3 (PRMT3) (IC50 = 31 nM). Inhibits PRMT3-mediated methyltransferase activity in vitro. Displays >100-fold selectivity against 31 other methyltransferases and 250 other non-epigenetic targets.
Scientific Research Applications
1. SGC and Environmental Monitoring
SGC 707, as part of the wider scope of Structural Genomics Consortium (SGC) activities, contributes to various fields including environmental monitoring. For instance, the use of electronic noses, incorporating sensor systems like Optical Sensor Systems, Mass Spectrometry, and others, represents a significant application area. These technologies are crucial for detecting and analyzing environmental pollutants and changes (Röck, Bârsan, & Weimar, 2008).
2. SGC in Drug Discovery and Development
The SGC plays a pivotal role in drug discovery by generating human protein structures and placing them in the public domain. This open-access approach facilitates the design of new drugs and aids in the understanding of disease mechanisms. The partnership between various industry and public bodies underscores the importance of SGC in pre-competitive research relevant to drug discovery (Edwards, 2016).
3. SGC's Role in Infrastructure for Health Research
SGC's approach to open-access pre-competitive research presents a new model for knowledge production in health research. It serves as a knowledge infrastructure for the scientific community, offering a distinct resource for drug discovery and contributing to the wider field of medical research (Jones & Chataway, 2021).
4. Insights into SGC Activation and Regulation
Studies on the activation and regulation of soluble guanylyl cyclase (sGC), a part of the SGC network, provide insights into its molecular mechanisms. This research is significant for understanding cardiovascular physiology and developing new therapeutic approaches for cardiovascular diseases (Stasch et al., 2002).
5. SGC in Biomedical Engineering
SGC is also relevant in the field of biomedical engineering, particularly in the development of imaging technologies. For example, the design and application of small gamma cameras based on position-sensitive photomultiplier tubes, an innovation in imaging technology, demonstrates the applicability of SGC in diagnostic procedures and biomedical research (Matthews, 1997).
properties
Product Name |
SGC 707 |
|---|---|
Molecular Formula |
C16H18N4O2 |
Molecular Weight |
298.34 |
synonyms |
1-(Isoquinolin-6-yl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl] urea |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
